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An In-Depth Technical Guide to the Molecular Structure, Properties, and Applications of 4-
Nitro-o-phenylenediamine Hydrochloride

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Nitro-o-phenylenediamine
hydrochloride (4-NOPD HCl), a versatile aromatic amine with significant applications in

industrial synthesis, analytical chemistry, and cosmetology. We will delve into its core molecular

structure, physicochemical properties, synthesis methodologies, and key applications, with a

focus on the underlying chemical principles and safety considerations critical for researchers

and development professionals.

Core Molecular Identity and Physicochemical Profile
4-Nitro-o-phenylenediamine hydrochloride is the salt form of 4-nitro-1,2-benzenediamine.

The parent compound, 4-Nitro-o-phenylenediamine (4-NOPD), is an organic molecule

characterized by a benzene ring substituted with two adjacent (ortho) amino groups (-NH₂) and

a nitro group (-NO₂) at the para position relative to one of the amino groups.[1][2] The

hydrochloride salt is formed by the protonation of one of the basic amino groups by

hydrochloric acid. This modification enhances its stability and alters its solubility profile.

The unique arrangement of a nucleophilic ortho-diamine system and a powerful electron-

withdrawing nitro group imparts a distinct reactivity profile, making it a valuable precursor for
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synthesizing complex heterocyclic systems.[3]

Chemical Identifiers

Identifier
4-Nitro-o-
phenylenediamine (Free
Base)

4-Nitro-o-
phenylenediamine
Hydrochloride

CAS Number 99-56-9[1][4][5] 53209-19-1[3][6]

Molecular Formula C₆H₇N₃O₂[4] C₆H₈ClN₃O₂[3][6]

Molecular Weight 153.14 g/mol [4][5] 189.60 g/mol [3][6]

IUPAC Name 4-nitrobenzene-1,2-diamine[6]
4-nitrobenzene-1,2-

diamine;hydrochloride[6]

Physicochemical Properties
The physical properties of 4-NOPD are critical for its handling, storage, and application. It

typically appears as a red, dark red, or orange-brown crystalline solid.[2][4][7]

Property Value Source

Melting Point 199-201 °C [1][5][8]

Appearance
Red to orange-brown

solid/powder
[7][9]

Solubility

Sparingly soluble in water;

Soluble in ethanol, acetone,

and 1 N HCl:ethanol (1:1)

[2][5][10]

Stability
Stable under recommended

storage conditions.
[1][2]

Incompatibilities

Strong oxidizing agents, strong

acids, strong reducing agents,

acid chlorides, and acid

anhydrides.

[1][2]
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Molecular Structure Visualization
The structure below illustrates the key functional groups and their arrangement on the benzene

ring. The hydrochloride form exists as an ammonium salt.

Caption: 2D structure of 4-Nitro-o-phenylenediamine Hydrochloride.

Synthesis and Chemical Reactivity
Manufacturing Process
The primary industrial synthesis route for 4-NOPD involves the selective reduction of 2,4-

dinitroaniline.[3] This process requires careful control of reaction conditions to reduce only one

of the two nitro groups. A common laboratory and industrial method utilizes hydrogen sulfide in

ammonia.[7]

In recent years, principles of green chemistry have been applied to make this synthesis more

environmentally benign. These approaches focus on using water instead of volatile organic

solvents, employing reusable catalysts, and improving reaction efficiency to minimize waste.[3]

For example, using a nickel-aluminum alloy catalyst in an aqueous solution of ammonium

chloride can achieve yields as high as 93-96% with a simpler work-up process.[3]

Caption: General synthesis pathway for 4-NOPD Hydrochloride.

Core Reactivity: A Precursor for Heterocycles
The ortho-diamine functionality is a powerful tool in synthetic organic chemistry. 4-NOPD

readily undergoes condensation reactions with various electrophiles, such as carboxylic acids,

aldehydes, and ketones, to form heterocyclic compounds. The most prominent application is

the synthesis of benzimidazoles, a crucial scaffold in medicinal chemistry and materials

science.[3]

The classical Phillips method, for instance, involves the condensation of an o-

phenylenediamine with a carboxylic acid under acidic conditions and heat.[3]

Applications in Industry and Research
Cosmetic Industry: Hair Colorant
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4-NOPD and its hydrochloride salt are widely used as hair colorants in both semi-permanent

and permanent (oxidative) hair dye formulations.[7][9][11]

Semi-permanent Dyes: In these formulations, 4-NOPD acts as a direct dye. Due to its

relatively low molecular weight, it can diffuse into the hair shaft and impart color that lasts

through several shampoos.[9][11]

Permanent (Oxidative) Dyes: In this context, it serves as a dye precursor or "coupler." It

reacts with a developer (like hydrogen peroxide) and other precursors inside the hair fiber to

form larger, permanent color molecules.[9][11]

European regulations permit its use in cosmetic products up to a maximum concentration of

0.5% in the final on-head application after mixing under oxidative conditions.[3][7]

Analytical Chemistry: Derivatization Reagent
4-NOPD is a valuable derivatization reagent in analytical chemistry, particularly for enhancing

the detection of carbonyl compounds using High-Performance Liquid Chromatography (HPLC).

[3] For example, it is used for the sensitive quantification of diacetyl, a key flavor compound in

many food products.[12] The reaction between 4-NOPD and diacetyl forms a product that can

be easily detected by UV spectroscopy at 260 nm.[12]

Protocol: Derivatization of Diacetyl with 4-NOPD for HPLC Analysis

Reagent Preparation:

Prepare a 0.1 mg/mL stock solution of diacetyl in distilled water.

Prepare a 1.0 mg/mL stock solution of 4-NOPD in methanol.[12]

Reaction Mixture: In a test vial, combine the following:

0.10 mL of diacetyl stock solution

0.10 mL of 0.1 M HCl

0.60 mL of methanol
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0.20 mL of 4-NOPD stock solution[12]

Reaction: Sonicate the total solution for 20 minutes.[12]

Sample Preparation: Filter the resulting solution through a 0.22 µm filter membrane.

Analysis: Inject the filtered solution into the HPLC system for analysis.

Sample Preparation

Analysis

Mix Diacetyl, HCl,
Methanol, and 4-NOPD

Sonicate for 20 mins

Filter (0.22 µm)

Inject into HPLC System

UV Detection at 260 nm

Click to download full resolution via product page

Caption: Workflow for diacetyl analysis using 4-NOPD derivatization.

Organic Synthesis and Materials Science
Beyond dyes and analytical reagents, 4-NOPD serves as a versatile building block for:
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Pharmaceuticals and Agrochemicals: As a precursor for benzimidazoles and other

heterocyclic systems with potential biological activity.[3]

Advanced Materials: It has been employed as a monomer in the synthesis of novel

electrochromic copolymers, contributing to materials with unique electronic and optical

properties for sensors and displays.[3]

Safety, Toxicology, and Handling
Comprehensive safety assessment is paramount when working with 4-NOPD and its salts. The

compound is classified as hazardous and requires strict adherence to safety protocols.

GHS Hazard Classification
According to the Globally Harmonized System (GHS), 4-NOPD hydrochloride is associated

with the following hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.[6]

Skin Sensitization: May cause an allergic skin reaction.[3][13]

Germ Cell Mutagenicity: Suspected of causing genetic defects.[6]

Toxicological Summary
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Endpoint Result Source

Acute Oral Toxicity (Rat LD50) 681 mg/kg [14]

Carcinogenicity (IARC)
Group 3: Not classifiable as to

its carcinogenicity to humans.
[7]

Mutagenicity

Mixed results in genotoxicity

studies; considered a potent

direct-acting mutagen in some

in vitro assays (e.g.,

Salmonella typhimurium

TA98).

[4][5][7][8]

Developmental/Reproductive

Toxicity

No evidence of teratogenic

effects in some animal studies,

though a delay in ossification

was noted in one study.

[7]

The Expert Panel for Cosmetic Ingredient Safety has concluded that 4-Nitro-o-

Phenylenediamine is safe for use as a hair dye ingredient in the present practices of use and

concentrations.[7] This conclusion is for individuals not already sensitized to the ingredient.[15]

Safe Handling and Storage Protocol
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat. Use a dust mask or

respirator if handling the powder outside of a fume hood.[3][14][16]

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.

Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.[13][14]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from incompatible substances such as strong oxidizing agents, acids, and heat

sources.[2][13]
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Spill Response: In case of a spill, remove all ignition sources. Dampen the solid material with

a solvent like acetone and transfer it to a suitable container for disposal.[16]

Conclusion
4-Nitro-o-phenylenediamine hydrochloride is a compound of significant industrial and

scientific interest. Its molecular structure, defined by the strategic placement of ortho-diamine

and para-nitro groups, dictates its versatile reactivity. This makes it an indispensable precursor

in the synthesis of dyes and complex heterocyclic molecules for pharmaceuticals and materials

science. While its application in hair colorants is well-established, its role as a derivatization

agent highlights its utility in analytical chemistry. However, its hazardous nature, particularly its

potential for skin sensitization and mutagenicity, necessitates rigorous adherence to safety

protocols. A thorough understanding of its chemistry, applications, and toxicology is essential

for its responsible and innovative use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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